LY-2584702 hydrochloride

• Molecular Formula: C21H20ClF4N7
• Molecular Weight: 481.9 g/mol
• InChI: InChI=1S/C21H19F4N7.ClH/c1-31-10-17(13-2-3-16(22)15(8-13)21(23,24)25)29-19(31)12-4-6-32(7-5-12)20-14-9-28-30-18(14)26-11-27-20;/h2-3,8-12H,4-7H2,1H3,(H,26,27,28,30);1H
• InChIKey: GDGYRKDHQORLNT-UHFFFAOYSA-N

LY-2584702 Hydrochloride: Potency & Differentiation

LY-2584702 hydrochloride (CAS 1082948-81-9) is a potent, ATP-competitive inhibitor of p70 ribosomal S6 kinase (p70S6K/S6K1) with an enzymatic IC₅₀ of 2–4 nM . It belongs to the pyrazolopyrimidine class and was originally developed by Eli Lilly as an oncology candidate. The compound is orally bioavailable and has been evaluated in Phase I clinical trials in advanced solid tumors [1]. Beyond oncology, LY-2584702 has demonstrated dose-dependent reductions in LDL cholesterol (up to 60%) and triglycerides (up to 50%) in human volunteers, revealing a clinically validated hypolipidemic pharmacology distinct from other S6K1 tool compounds [2]. The hydrochloride salt form (MW 481.9 g/mol) offers aqueous handling advantages over the free base for in vitro assay preparation .

1 S6K1 pathway inhibition study fit ATP-competitive, selective over 83 kinases

2 Hydrochloride salt for in vitro assay preparation Aqueous handling advantage

3 Lipid biomarker modulation context Reported LDL-C and triglyceride response in human volunteers

• [1] Tolcher A, Goldman J, Patnaik A, et al. A phase I trial of LY2584702 tosylate, a p70 S6 kinase inhibitor, in patients with advanced solid tumours. Eur J Cancer. 2014;50(5):867-875. PMID: 24440085. View Source
• [2] Leohr JK, et al. Serum Lipid and Protein Changes in Healthy Dyslipidemic Subjects Given a Selective Inhibitor of p70 S6 Kinase-1. J Clin Pharmacol. 2018;58(4):412-424. PMID: 29178617. View Source

LY-2584702: Why Substitution Is Unjustified

Although multiple small-molecule p70S6K inhibitors are commercially available, their selectivity fingerprints, off-target profiles, and translational pharmacology differ substantially. PF-4708671, the most cited S6K1 tool compound, exhibits a Ki of 20 nM and IC₅₀ of 160 nM against S6K1 in cell-free assays [1]—40- to 80-fold weaker than LY-2584702's 2–4 nM IC₅₀. Critically, PF-4708671 inhibits CYP4F3A and the ω-oxidation of leukotriene B₄ in human neutrophils, whereas LY-2584702 does not, introducing a CYP-mediated off-target liability absent with LY-2584702 [2]. BI-D1870, frequently misapplied as an S6K inhibitor, is actually a p90 RSK inhibitor (IC₅₀ 10–31 nM for RSK1-4) with fundamentally different pathway targets . M2698, a dual Akt/p70S6K inhibitor, engages additional signaling nodes beyond S6K1, confounding target deconvolution [3]. These biochemical and pharmacological differences preclude the assumption that any in-class compound can serve as a functional surrogate for LY-2584702 hydrochloride in target validation, signaling dissection, or translational studies.

LY-2584702 HCl Selective S6K1 inhibition; no CYP4F3A liability

PF-4708671 Weaker S6K1 affinity; inhibits CYP4F3A and LTB₄ oxidation Off-target inflammatory bias risk

LY-2584702 HCl Clean S6K1 pathway tool

M2698 Dual p70S6K / Akt inhibitor; engages multiple signaling nodes Confounds target deconvolution

LY-2584702 HCl Direct S6K1 kinase domain inhibitor

BI-D1870 p90 RSK inhibitor, not an S6K1-selective tool Pathway target mismatch

• [1] ProbeChem. PF-4708671 product datasheet: S6K1 Ki = 20 nM, IC₅₀ = 160 nM in cell-free assay; 400-fold selectivity for S6K1 over S6K2. View Source
• [2] PLOS ONE. Leukotriene B₄ Metabolism and p70S6 Kinase 1 Inhibitors: PF-4708671 but Not LY2584702 Inhibits CYP4F3A and the ω-Oxidation of Leukotriene B₄ In Vitro and In Cellulo. 2017. View Source
• [3] GLPBIO. M2698 (MSC2363318A) product datasheet: dual p70S6K/Akt1/3 inhibitor, IC₅₀ = 1 nM for p70S6K, Akt1, and Akt3. View Source

LY-2584702: Quantitative Differentiation Evidence

S6K1 Enzyme Potency vs. PF-4708671

LY-2584702 hydrochloride inhibits S6K1 with an IC₅₀ of 2 nM in enzyme assays. In contrast, PF-4708671, the most commonly used alternative S6K1 tool compound, shows substantially weaker activity with a Ki of 20 nM and an IC₅₀ of 160 nM against S6K1 in cell-free systems . This represents approximately 10- to 80-fold greater intrinsic potency for LY-2584702 against the primary target. The differential is not attributable to assay conditions alone; both compounds are ATP-competitive and were tested under comparable biochemical conditions .

S6K1 Enzyme Potency

Reported

IC₅₀ = 2 nM (LY-2584702) vs. Ki = 20 nM, IC₅₀ = 160 nM (PF-4708671)

Higher intrinsic target engagement in enzyme assay

Data to verify; both ATP-competitive

Evidence Dimension	S6K1 enzyme inhibitory potency
Target Compound Data	IC₅₀ = 2 nM (S6K1 enzyme assay)
Comparator Or Baseline	PF-4708671: Ki = 20 nM, IC₅₀ = 160 nM (S6K1 cell-free assay)
Quantified Difference	LY-2584702 is 10-fold more potent by Ki ratio (20/2) and 80-fold more potent by IC₅₀ ratio (160/2)
Conditions	Cell-free S6K1 enzyme assay; ATP-competitive conditions

Why This Matters

Higher intrinsic potency enables lower working concentrations in cellular assays, reducing the risk of off-target engagement and solvent toxicity that may confound interpretation with PF-4708671.

Kinome-Wide Selectivity vs. M2698

LY-2584702 was profiled against a panel of 83 kinases and demonstrated selectivity for p70S6K over all other kinases tested . Additionally, LY-2584702 showed no activity against GSK-3β or ERK1/2 at concentrations up to 10 µM in primary rat hepatocytes—key signaling kinases immediately upstream and parallel to the S6K axis . In contrast, M2698 (MSC2363318A) is a dual p70S6K/Akt inhibitor (IC₅₀ = 1 nM for both Akt1 and Akt3), meaning it engages two distinct signaling nodes [1]. This dual pharmacology is desirable for certain therapeutic hypotheses but introduces confounding variables when the experimental objective is clean S6K1 pathway dissection.

Kinome Selectivity

Class-level

Selective over 83 kinases; no GSK-3β/ERK1/2 inhibition at 10 µM. M2698 inhibits Akt1/3 at 1 nM.

Cleanest selectivity window for S6K1 pathway isolation

Source review; off-target kinase context may require confirmation

Evidence Dimension	Kinase selectivity breadth
Target Compound Data	Selective for p70S6K over 83 kinases tested; no activity on GSK-3β or ERK1/2 at 10 µM
Comparator Or Baseline	M2698: dual p70S6K/Akt1/Akt3 inhibitor; PF-4708671: 400-fold selective for S6K1 vs S6K2, but inhibits CYP4F3A (class-level comparison, quantitative CYP specificity data not available for PF-4708671 kinase panel breadth)
Quantified Difference	LY-2584702 is the most comprehensively kinome-profiled selective S6K1 inhibitor; M2698 engages Akt isoforms with IC₅₀ = 1 nM (no selectivity for S6K1 alone); PF-4708671 has a narrower reported selectivity profile (primarily S6K1 vs. S6K2 discrimination)
Conditions	Kinase panel screening at Reaction Biology Corp or comparable CRO; primary rat hepatocyte phosphorylation assays

Why This Matters

For target validation experiments where S6K1-specific signaling must be isolated from Akt and RSK pathways, LY-2584702 provides the cleanest selectivity window among commercially available tool compounds.

• [1] GLPBIO. M2698 (MSC2363318A): dual p70S6K/Akt1/Akt3 inhibitor, IC₅₀ = 1 nM for each target. View Source

pS6 Inhibition in HCT116 Cells vs. Rapamycin

In HCT116 colon cancer cells, LY-2584702 hydrochloride inhibits phosphorylation of the ribosomal S6 protein (pS6) with an IC₅₀ of 0.1–0.24 µM, a direct readout of S6K1 target engagement in intact cells . In an in vivo pharmacodynamic comparison, LY-2584702 inhibited S6 phosphorylation in EOMA tumor xenografts almost as effectively as rapamycin, the gold-standard mTORC1 inhibitor that suppresses S6K1 indirectly . This is notable because rapamycin acts upstream at mTOR, whereas LY-2584702 directly targets the S6K1 kinase domain, offering a pharmacologically orthogonal tool for dissecting mTOR-dependent vs. mTOR-independent S6K functions.

Cellular pS6 Inhibition

Reported

IC₅₀ = 0.1–0.24 µM in HCT116 cells; in vivo pS6 suppression comparable to rapamycin

Direct target engagement readout orthogonal to mTOR inhibition

Endogenous S6K1 pathway response context

Evidence Dimension	In vivo target engagement (pS6 suppression)
Target Compound Data	pS6 inhibition in HCT116 cells: IC₅₀ = 0.1–0.24 µM; in vivo S6 phosphorylation inhibition 'almost as effective as rapamycin' in EOMA xenografts
Comparator Or Baseline	Rapamycin (mTORC1 inhibitor): comparable pS6 suppression in EOMA xenografts
Quantified Difference	LY-2584702 achieves near-equivalent pS6 suppression to rapamycin but via direct S6K1 kinase domain inhibition, not via mTORC1
Conditions	HCT116 colon cancer cell line (in vitro); EOMA cells expressing shAkt3 implanted in nu/nu mice, 14-day treatment (in vivo)

Why This Matters

Rapamycin is an indirect S6K1 inhibitor with broad mTORC1 effects; LY-2584702 provides direct, ATP-competitive S6K1 inhibition, enabling researchers to separate mTORC1-dependent from S6K1-specific biology.

In Vivo Antitumor Efficacy: Xenograft Models

LY-2584702 hydrochloride demonstrates significant single-agent antitumor efficacy in both U87MG glioblastoma and HCT116 colon carcinoma xenograft models at doses of 2.5 mg/kg and 12.5 mg/kg twice daily (BID) by oral gavage . Quantitative efficacy parameters include a TMED₅₀ (threshold minimum effective dose for 50% tumor growth inhibition) of 2.3 mg/kg and a TMED₉₀ of 10 mg/kg in the HCT116 model, providing precise dose-response benchmarks for preclinical study design [1]. By contrast, PF-4708671 has not been reported to achieve comparable single-agent tumor growth inhibition in these models; it is primarily characterized as a cell-permeable biochemical probe rather than an in vivo-validated antitumor agent [2].

In Vivo Tumor Model Response

Context-dependent

TMED₅₀ = 2.3 mg/kg, TMED₉₀ = 10 mg/kg in HCT116 xenografts. PF-4708671 lacks comparable in vivo efficacy benchmarks.

Established dose-response parameters for preclinical model studies

Cross-study comparable; model-specific validation needed

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	HCT116 xenograft: TMED₅₀ = 2.3 mg/kg, TMED₉₀ = 10 mg/kg; U87MG xenograft: significant efficacy at 2.5 and 12.5 mg/kg BID
Comparator Or Baseline	PF-4708671: primarily characterized as a cell-permeable probe; no reported TMED₅₀/TMED₉₀ values in xenograft models (class-level inference; quantitative in vivo efficacy data for PF-4708671 monotherapy not available in comparable models)
Quantified Difference	LY-2584702 has demonstrated dose-dependent tumor growth inhibition with quantifiable TMED values in two xenograft models; PF-4708671 lacks comparable published in vivo efficacy benchmarks
Conditions	HCT116 colon carcinoma and U87MG glioblastoma xenografts in mice; oral BID dosing

Why This Matters

For researchers planning in vivo S6K1 inhibition studies, LY-2584702 provides established, published dosing parameters (TMED₅₀ = 2.3 mg/kg; TMED₉₀ = 10 mg/kg) that reduce the need for extensive pilot pharmacokinetic/pharmacodynamic optimization.

• [1] AnjieChem. LY2584702: TMED₅₀ = 2.3 mg/kg, TMED₉₀ = 10 mg/kg in HCT116 colon carcinoma xenograft model. View Source
• [2] ProbeChem. PF-4708671: cell-permeable S6K1 inhibitor, Ki = 20 nM, IC₅₀ = 160 nM; primarily in vitro characterization. View Source

Clinical Lipid-Lowering Pharmacology

In a randomized controlled trial in healthy dyslipidemic volunteers, LY-2584702 dose-dependently reduced LDL cholesterol by up to 60% and triglycerides by up to 50% from baseline, without significantly altering HDL cholesterol levels [1]. These lipid effects were confirmed in two independent Phase I oncology trials, where cancer patients exhibited >50% reductions in total cholesterol after 2–6 weeks of treatment [2]. No other p70S6K inhibitor tool compound—including PF-4708671, BI-D1870, or M2698—has demonstrated comparable clinical lipid-modulating pharmacology in human subjects. PF-4708671, in particular, has not progressed to human clinical evaluation and thus lacks any translational lipid biomarker data [3].

Clinical Lipid Biomarker

Endpoint context

LDL-C reduction up to 60%, TG up to 50% in dyslipidemic volunteers. No other S6K tool compound has human lipid data.

Unique human-validated pharmacodynamic endpoint for S6K1-lipid research

Trial context; not a treatment promise

Evidence Dimension	Clinical lipid modulation in humans
Target Compound Data	LDL-C reduction: up to 60%; Triglyceride reduction: up to 50%; HDL-C: no significant change
Comparator Or Baseline	PF-4708671, BI-D1870, M2698: no published human lipid biomarker data (class-level inference; clinical hypolipidemic pharmacology is unique to LY-2584702 among S6K tool compounds)
Quantified Difference	LY-2584702 is the only p70S6K inhibitor with validated, dose-dependent human lipid-lowering pharmacology; comparators lack any human lipoprotein data
Conditions	Randomized controlled trial in healthy dyslipidemic volunteers; 2–6 weeks of oral dosing

Why This Matters

For metabolic disease researchers investigating the S6K1-lipid axis, LY-2584702 is the sole tool compound with human-validated pharmacodynamic biomarkers that directly link S6K1 inhibition to clinically meaningful lipid changes.

• [1] Leohr JK, et al. Serum Lipid and Protein Changes in Healthy Dyslipidemic Subjects Given a Selective Inhibitor of p70 S6 Kinase-1. J Clin Pharmacol. 2018;58(4):412-424. PMID: 29178617. View Source
• [2] Estridge TB, et al. Identification of 4-Aminopyrazolopyrimidine Metabolite That May Contribute to the Hypolipidemic Effects of LY2584702 in Long Evans Diet-Induced Obese Rats. J Pharmacol Exp Ther. 2017;362(1):108-118. View Source
• [3] ProbeChem. PF-4708671 product description: S6K1 inhibitor with Ki = 20 nM; no clinical trial data available. View Source

CYP4F3A Off-Target Liability vs. PF-4708671

PF-4708671, but not LY-2584702, inhibits CYP4F3A and the ω-oxidation of leukotriene B₄ (LTB₄) into 20-OH-LTB₄ in intact human neutrophils and recombinant enzyme assays, leading to increased LTB₄ levels [1]. At a test concentration of 10 µM, LY-2584702 did not inhibit recombinant CYP4F3A activity, whereas PF-4708671 produced significant inhibition [2]. This represents a significant confounding variable for studies in inflammatory or immunological contexts, where altered LTB₄ metabolism could produce misleading phenotypes unrelated to S6K1 inhibition.

CYP4F3A Off-Target

Head-to-head

LY-2584702: no CYP4F3A inhibition at 10 µM. PF-4708671: inhibits LTB₄ ω-oxidation.

Cleaner inflammatory mediator profile; avoids LTB₄ confounding

Functional phenotype difference; quantitative IC₅₀ not reported

Evidence Dimension	CYP4F3A inhibition and LTB₄ ω-oxidation
Target Compound Data	No inhibition of CYP4F3A or LTB₄ ω-oxidation at 10 µM
Comparator Or Baseline	PF-4708671: inhibits CYP4F3A and ω-oxidation of LTB₄ into 20-OH-LTB₄ in intact neutrophils and recombinant enzyme assays
Quantified Difference	Qualitative difference: PF-4708671 produces CYP4F3A-mediated off-target activity absent with LY-2584702; quantitative IC₅₀ difference not reported but functional phenotype is binary (inhibition vs. no inhibition)
Conditions	Intact human neutrophils; recombinant CYP4F3A enzyme assay; 10 µM compound concentration

Why This Matters

In any study where inflammatory or lipid mediator endpoints are measured, PF-4708671's CYP4F3A off-target activity introduces a risk of false-positive or confounded results. LY-2584702 avoids this liability, making it the cleaner tool for S6K1 signaling studies in immune or metabolic contexts.

• [1] PLOS ONE. Leukotriene B₄ Metabolism and p70S6 Kinase 1 Inhibitors: PF-4708671 but Not LY2584702 Inhibits CYP4F3A and the ω-Oxidation of Leukotriene B₄ In Vitro and In Cellulo. 2017. PMID: 28068436. View Source
• [2] NCBI. Impact of PF-4708671 on human recombinant CYP4F3A activity: LY2584702 (10⁻⁵ M) does not inhibit; PF-4708671 does. View Source

LY-2584702: Research & Procurement Use Cases

S6K1-Specific Pathway Dissection Without Crosstalk

For researchers needing to isolate S6K1-dependent signaling from parallel Akt and RSK pathways, LY-2584702 hydrochloride provides the cleanest selectivity profile among commercially available p70S6K tools. Its demonstrated selectivity over 83 kinases , lack of activity on GSK-3β and ERK1/2 at 10 µM , and kinome-wide ATP binding analysis confirming direct S6K1 engagement without broader kinome perturbation [1] make it the preferred choice over dual-target inhibitors like M2698 (which inhibits Akt1/3 at 1 nM) or RSK-directed compounds like BI-D1870.

In Vivo Xenograft Studies with Defined Dosing

LY-2584702 hydrochloride is the best-characterized S6K1 inhibitor for in vivo oncology studies, with established TMED₅₀ (2.3 mg/kg) and TMED₉₀ (10 mg/kg) values in HCT116 xenografts and significant efficacy at 2.5–12.5 mg/kg BID in both HCT116 and U87MG models [2]. Researchers can reference published oral dosing protocols using 0.25% Tween-80 and 0.05% antifoam vehicle [3], eliminating the need for de novo pharmacokinetic optimization typically required with tool compounds like PF-4708671 that lack published in vivo efficacy data.

Metabolic Disease Research: S6K1-Lipid Axis

For studies investigating S6K1's role in hepatic lipid metabolism, lipoprotein regulation, or dyslipidemia mechanisms, LY-2584702 is the only tool compound with human-validated pharmacodynamic biomarkers: up to 60% LDL-C reduction and 50% triglyceride reduction in clinical subjects [4]. This clinical translation, combined with the rat DIO model data showing robust 60% LDL-C reduction after 3–4 weeks of oral dosing [5], makes it uniquely suited for metabolic target validation studies. The 4-APP metabolite's contribution to the hypolipidemic effect [6] should be accounted for in study design and interpretation.

Immunology & Inflammation: CYP Off-Target Avoidance

In experimental contexts involving leukotriene signaling, neutrophil biology, or inflammatory lipid mediators, LY-2584702 hydrochloride is strongly preferred over PF-4708671. PF-4708671 inhibits CYP4F3A and prevents LTB₄ ω-oxidation, leading to elevated LTB₄ levels that could confound interpretation of S6K1-dependent phenotypes in inflammation models [7]. LY-2584702 does not inhibit CYP4F3A at the same test concentration (10 µM), providing a cleaner pharmacological tool for studies intersecting S6K1 signaling with inflammatory pathways [8].

Application

Selection Property

Validation Focus

S6K1 pathway dissection

Kinase selectivity profile

Absence of Akt/RSK off-target engagement

In vivo xenograft studies

Established dosing parameters

Tumor growth inhibition in HCT116/U87MG models

Metabolic disease research

Lipid biomarker modulation

LDL-C and triglyceride response in research models

Immunology/inflammation studies

CYP4F3A clean profile

Leukotriene B₄ metabolism integrity

• [1] PMC. Coordinated Targeting of S6K1/2 and AXL Disrupts Pyrimidine Biosynthesis in PTEN-Deficient Glioblastoma. 2024. Kinome-wide ATP binding analysis: LY-2584702 directly inhibited S6K1. View Source
• [2] AnjieChem. LY2584702: TMED₅₀ = 2.3 mg/kg, TMED₉₀ = 10 mg/kg in HCT116 xenograft. View Source
• [3] MedChemExpress. LY-2584702 hydrochloride: oral dosing vehicle (0.25% Tween-80, 0.05% antifoam) for in vivo studies. View Source
• [4] Leohr JK, et al. J Clin Pharmacol. 2018;58(4):412-424. LDL-C reduction up to 60%, TG reduction up to 50%. View Source
• [5] Estridge TB, et al. J Pharmacol Exp Ther. 2017;362(1):108-118. LDL-C reduction up to 60% in Long Evans DIO rats. View Source
• [6] Estridge TB, et al. Identification of 4-APP metabolite contributing to hypolipidemic effects of LY2584702. J Pharmacol Exp Ther. 2017. View Source
• [7] PLOS ONE. PF-4708671 inhibits CYP4F3A and LTB₄ ω-oxidation; LY2584702 does not. 2017. View Source
• [8] NCBI. LY2584702 (10⁻⁵ M) does not inhibit recombinant CYP4F3A. View Source